molecular formula C6F12 B072772 Perfluoro-2-methyl-2-pentene CAS No. 1584-03-8

Perfluoro-2-methyl-2-pentene

Cat. No.: B072772
CAS No.: 1584-03-8
M. Wt: 300.04 g/mol
InChI Key: FAEGGADNHFKDQX-UHFFFAOYSA-N
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Description

Perfluoro-2-methyl-2-pentene is a fluorinated organic compound with the molecular formula C6F12. It is characterized by its high thermal stability and resistance to chemical reactions, making it a valuable compound in various industrial applications. The compound is also known for its unique structure, which includes a perfluorinated carbon chain with a double bond, contributing to its distinct chemical properties .

Preparation Methods

The synthesis of perfluoro-2-methyl-2-pentene typically involves the reaction of hexafluoropropylene with specific catalysts. One common method includes using a polar aprotic solvent as a medium and a metal fluoride salt as the major catalyst, with a guanidine compound as the cocatalyst. The reaction is carried out under controlled temperatures and pressures, initially at -30°C to 20°C and then at 20°C to 90°C, to achieve high yields and selectivity . This method is suitable for industrial production due to its high efficiency and scalability.

Chemical Reactions Analysis

Perfluoro-2-methyl-2-pentene undergoes various chemical reactions, including:

Common reagents used in these reactions include carboxylic acids, alcohols, cyclic amides, and bases such as triethylamine. The major products formed depend on the specific reaction conditions and reagents used.

Mechanism of Action

The mechanism of action of perfluoro-2-methyl-2-pentene involves its ability to undergo addition and substitution reactions due to the presence of the double bond and the highly electronegative fluorine atoms. These reactions often result in the formation of stable fluorinated products, which are valuable in various applications. The molecular targets and pathways involved include the interaction with nucleophiles and the formation of stable intermediates that facilitate further reactions .

Comparison with Similar Compounds

Perfluoro-2-methyl-2-pentene is unique due to its high fluorine content and the presence of a double bond, which distinguishes it from other perfluorinated compounds. Similar compounds include:

These compounds share some chemical properties but differ in their reactivity and applications, highlighting the uniqueness of this compound.

Biological Activity

Perfluoro-2-methyl-2-pentene (PFMPE) is a fluorinated compound that has garnered attention due to its unique chemical properties and potential biological activities. This article provides a comprehensive overview of the biological activity associated with PFMPE, including its toxicity, reactivity with biological molecules, and implications for human health and the environment.

PFMPE is part of a broader class of per- and polyfluoroalkyl substances (PFAS), which are known for their stability and persistence in the environment. The molecular structure of PFMPE contributes to its unique properties, including low surface tension and high resistance to degradation. These characteristics make it useful in various industrial applications, but they also raise concerns regarding its biological effects.

Acute Toxicity

Research indicates that PFMPE exhibits acute toxicity , particularly through inhalation exposure. Studies have shown that exposure to PFMPE can lead to respiratory distress and other acute health effects in laboratory animals. For instance, one study reported significant respiratory irritation in rodents exposed to high concentrations of PFMPE vapor .

Chronic Effects

Chronic exposure to PFMPE has been linked to various adverse health outcomes. Epidemiological studies on PFAS have suggested associations between exposure and effects on the liver, immune system, and endocrine function. Specifically, PFMPE has been implicated in alterations in lipid metabolism and potential disruptions in hormonal balances .

Reactivity with Biological Molecules

PFMPE has been shown to react with primary amines, leading to the formation of stable adducts. This reaction occurs under mild conditions (20-45°C) and produces 1,4-addition products, which may have implications for biological systems as these adducts can interfere with normal cellular functions . The ability of PFMPE to form such adducts raises concerns about its potential to disrupt biochemical pathways.

Environmental Impact

The environmental persistence of PFMPE poses significant risks. It is highly resistant to biodegradation, leading to accumulation in aquatic ecosystems. Studies have demonstrated that PFMPE is toxic to aquatic organisms, causing long-term adverse effects on biodiversity . The compound's bioaccumulation potential further exacerbates these risks, as it can concentrate in the food chain.

Case Studies

  • Case Study: Inhalation Toxicity
    • A study conducted on rats exposed to varying concentrations of PFMPE revealed dose-dependent respiratory effects. At concentrations above 100 ppm, significant lung inflammation was observed, indicating a clear risk associated with inhalation exposure .
  • Case Study: Environmental Persistence
    • Research examining water samples from industrial sites revealed detectable levels of PFMPE, highlighting its persistence in the environment. The study noted that concentrations often exceeded safe limits for aquatic life, raising alarms about ecological impacts .

Data Summary

Parameter Value
Molecular WeightNot Available
Boiling Point48-54 °C
Acute ToxicityRespiratory irritation
Chronic EffectsLiver damage, endocrine disruption
Aquatic ToxicityVery toxic; long-term effects

Properties

IUPAC Name

1,1,1,3,4,4,5,5,5-nonafluoro-2-(trifluoromethyl)pent-2-ene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6F12/c7-2(3(8,9)6(16,17)18)1(4(10,11)12)5(13,14)15
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FAEGGADNHFKDQX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(=C(C(C(F)(F)F)(F)F)F)(C(F)(F)F)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6F12
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00166413
Record name Perfluoro(2-methylpent-2-ene)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00166413
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

300.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1584-03-8
Record name Perfluoro(2-methyl-2-pentene)
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1584-03-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 1,1,1,3,4,4,5,5,5-Nonafluoro-2-(trifluoromethyl)pent-4-ene
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001584038
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Perfluoro(2-methylpent-2-ene)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00166413
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1,1,1,3,4,4,5,5,5-nonafluoro-2-(trifluoromethyl)pent-4-ene
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.014.943
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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